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Compound of Interest

Compound Name: 12-Tridecenyl acetate

Cat. No.: B15601337

Application Notes & Protocols for Researchers, Scientists, and Drug Development
Professionals

This document provides detailed protocols for the synthesis of (Z)-12-tridecenyl acetate and
(E)-12-tridecenyl acetate, valuable compounds for research in chemical ecology, pest
management, and as synthetic intermediates. The synthesis involves a stereoselective Wittig
reaction to construct the C13 alkene backbone, followed by acetylation of the terminal alcohol.

Chemical Properties and Data

A summary of the key chemical properties for the synthesized 12-tridecenyl acetate isomers is
provided below.
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Property (Z)-12-Tridecenyl Acetate (E)-12-Tridecenyl Acetate
Molecular Formula C15H2802 C15H2802
Molecular Weight 240.38 g/mol 240.38 g/mol
Appearance Colorless to pale yellow oil Colorless to pale yellow oil
Boiling Point Not determined Not determined
Soluble in organic solvents Soluble in organic solvents
Solubility (e.g., hexane, ethyl acetate, (e.g., hexane, ethyl acetate,
dichloromethane) dichloromethane)
CAS Number Not available Not available

Synthetic Overview

The synthesis of 12-tridecenyl acetate is approached in a two-step sequence. The first key

step is the formation of the carbon-carbon double bond via a Wittig reaction, which allows for
the stereoselective synthesis of either the (Z) or (E) isomer. The resulting 12-tridecen-1-ol is

then acetylated to yield the final product.
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Starting Materials

Wittig Reaction _

12-Tridecen-1-ol (Z or E)

Acetylation _

12-Tridecenyl Acetate (Z or E)

Reaction

Dissolve 12-tridecen-1-ol in Pyridine/DCM

:

Cool to 0°C

l

Add Acetic Anhydride

l

Warm to RT and Stir

Work-up
Y

Dilute with DCM

l

Wash with 1M HCl

l

Wash with NaHCO3

:

Wash with Brine

l

Dry with MgSOa

l

Filter and Concentrate

v

Purification (Column Chromatography)
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 To cite this document: BenchChem. [Synthesis of 12-Tridecenyl Acetate for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601337#synthesis-of-12-tridecenyl-acetate-for-
research-purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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